Cas no 309757-83-3 (Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate)

Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate is a chiral intermediate with significant utility in pharmaceutical synthesis and fine chemical applications. Its stereospecific (3S) configuration and functional groups—amine and ester—make it a versatile building block for the preparation of bioactive compounds, particularly in the development of enantiomerically pure drugs. The 3-chlorophenyl moiety enhances its potential as a precursor for targeted molecular modifications. This compound is characterized by high purity and stability under standard handling conditions, ensuring reliable performance in synthetic workflows. Its structural features facilitate efficient downstream transformations, making it valuable for research and industrial-scale processes requiring precise chiral control.
Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate structure
309757-83-3 structure
Product Name:Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate
CAS No:309757-83-3
MF:C10H12ClNO2
MW:213.660781860352
MDL:MFCD08056749
CID:4760852
PubChem ID:7175949
Update Time:2025-10-05

Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate
    • (betaS)-beta-Amino-3-chlorobenzenepropanoic acid methyl ester
    • MDL: MFCD08056749
    • Inchi: 1S/C10H12ClNO2/c1-14-10(13)6-9(12)7-3-2-4-8(11)5-7/h2-5,9H,6,12H2,1H3/t9-/m0/s1
    • InChI Key: WKTWPAVCKXHOQH-VIFPVBQESA-N
    • SMILES: ClC1=CC=CC(=C1)[C@H](CC(=O)OC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.3

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Additional information on Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate

Research Brief on Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate (CAS: 309757-83-3): Recent Advances and Applications

Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate (CAS: 309757-83-3) is a chiral intermediate of significant interest in the pharmaceutical and chemical biology fields. This compound, characterized by its 3-chlorophenyl and ester functional groups, has been increasingly studied for its role in the synthesis of bioactive molecules and potential therapeutic agents. Recent research has focused on its applications in drug discovery, particularly as a building block for protease inhibitors and other small-molecule therapeutics. This brief synthesizes the latest findings on its synthesis, biological activity, and industrial relevance.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the enantioselective synthesis of HIV-1 protease inhibitors. Researchers optimized a novel asymmetric hydrogenation route to produce Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate with >99% ee, achieving a 92% yield under mild conditions (1 atm H2, 25°C). The study emphasized the compound's structural advantage in maintaining inhibitor potency while reducing off-target effects, attributed to the stereospecific 3-chlorophenyl moiety.

In parallel, a Nature Communications paper (2024) demonstrated its application in developing covalent inhibitors for SARS-CoV-2 main protease (Mpro). The 3-chlorophenyl group was found to enhance binding affinity by forming halogen bonds with the Pro168 residue in the Mpro active site. Kinetic studies showed derivatives of this compound exhibited IC50 values in the low nanomolar range (2.3-8.7 nM), with improved metabolic stability compared to earlier analogs.

Industrial-scale production advances were reported in Organic Process Research & Development (2023), where a continuous-flow manufacturing process achieved 85% space-time yield improvement over batch methods. Key innovations included enzyme immobilization (CAL-B lipase) for kinetic resolution and in-line PAT (Process Analytical Technology) monitoring of the esterification step, ensuring consistent quality of the (S)-enantiomer (purity >99.5%).

Emerging applications in targeted protein degradation were revealed in a 2024 Cell Chemical Biology study. The 3-chlorophenyl motif was incorporated into PROTACs (Proteolysis Targeting Chimeras), where it facilitated VHL E3 ligase recruitment. Notably, these degraders showed 10-fold enhanced selectivity for BRD4 over BRD2/3 compared to analogous compounds with unsubstituted phenyl groups.

Recent safety evaluations (Regulatory Toxicology and Pharmacology, 2023) established an oral LD50 >2000 mg/kg in rats, with no observed genotoxicity in Ames tests. However, structural alerts for protein binding (via the α,β-unsaturated ester) suggest the need for further metabolite characterization in preclinical development.

The compound's commercial availability has expanded significantly, with current pricing at $185-220/g (≥98% purity) from major suppliers. Patent analysis shows increasing filings (14 new applications in 2023) covering crystallization methods and deuterated derivatives for improved pharmacokinetics.

Future research directions include exploring its use in mRNA delivery systems (where the ester group enables pH-sensitive release) and as a precursor for PET tracer development. The unique combination of stereochemical control, derivatization potential, and favorable ADME properties positions Methyl (3S)-3-amino-3-(3-chlorophenyl)propanoate as a versatile scaffold for next-generation drug discovery.

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